BERYLLIUM OXIDE

• CAS No.: 1304-56-9
• Product Name: BERYLLIUM OXIDE
• Molecular Formula: BeO
• Molecular Weight: 25.012 g/mol
• IUPAC Name: oxoberyllium
• Standard InChI: InChI=1S/Be.O
• Standard InChIKey: LTPBRCUWZOMYOC-UHFFFAOYSA-N
• Impurities: Beryllium oxide-purities: 99-99.99% ... The purity of beryllia is critical to its thermal conductivity: as the purity drops below 99.5%, thermal conductivity drops off rapidly. Impurities (mg/kg): Al, 46; Fe, 32; Cr, 8; Mn, < 2; Ni, 9; B, 2; Ca, 31; Co, < 1; Cu, 3; Si, 1861; Mg, 922; Li, 2; Zn, < 20; Ti, 5; Na, 173; Ag, < 1; Mo, < 3; Pb, 2. Silicon and magnesium silicates are added to beryllia powder as sintering aids.
• SMILES: [Be]=O
• Canonical SMILES: [Be]=O
• Boiling Point: 3787 °C
• Colorform: White hexagonal crystals; Light, amorphous powder; White, amorphous powder or white hexagonal crystals
• Density: 3 at 68 °F (USCG, 1999); 3.01 g/cu cm; 3.0 g/cm³
• Melting Point: 2578 °C; 2530 °C
• Physical Description: Beryllium oxide is an odorless white solid. Sinks in water. (USCG, 1999); WHITE CRYSTALS OR POWDER.
• Description: Beryllium Oxide is a white colored, crystalline, inorganic compound that emits toxic fumes of beryllium oxides upon heating. Beryllium oxide is widely used in industry due to its low density and high thermal and electrical conductivity. It is used in high-technology ceramics, electronic heat sinks, electrical insulators, high-power devices, high-density electrical circuits, microwaves, X-ray windows, nuclear reactor fuels and for various aerospace and military applications. Inhalation exposure to its dust irritates the nose, throat and lungs and can cause pneumonitis. Prolonged exposure can result in a chronic beryllium disease called berylliosis causing granuloma and fibrosis formation in the lungs. Beryllium is associated with an increased risk of developing lung cancer. (NCI05); Beryllium oxide is an odorless white solid. Sinks in water. (USCG, 1999); Beryllium oxide is a beryllium molecular entity consisting of beryllium (+2 oxidation state) and oxide in the ratio 1:1. In the solid state, BeO adopts the hexagonal wurtzite structure form while in the vapour phase, it is present as discrete diatomic covalent molecules. It has a role as a carcinogenic agent. It is a beryllium molecular entity and a metal oxide.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble in water; slightly soluble in acid and alkali solutions; 2 ug/100 mL in water at 30 °C; soluble in concentrated sulfuric acid, fused potassium hydroxide; Slowly soluble in concentrated acids or fixed alkali hydroxides; Solubility in water: insoluble
• Synonyms: beryllium oxide
• PubChem Compound: 14775
• Last Modified: Nov 11 2021